Cas no 1249171-91-2 ({3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide)

• Product Name: {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
• CAS No: 1249171-91-2
• MF: C₈H₁₁N₃O₂S₂
• MW: 245.321838617325
• CID: 5281204
• PubChem ID: 115000035
• Update Time: 2025-05-24

{3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-679674
• 1249171-91-2
• {3,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide
• {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide

• Inchi： 1S/C8H11N3O2S2/c1-5-3-14-8-10-6(2)7(11(5)8)4-15(9,12)13/h3H,4H2,1-2H3,(H2,9,12,13)
• InChI Key： PSLAUNYUMMXTQS-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)N=C2N1C(C)=CS2)(N)(=O)=O

Computed Properties

• Exact Mass: 245.02926895g/mol
• Monoisotopic Mass: 245.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 114Ų

Additional information on {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide

{3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide: A Comprehensive Overview

The compound {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide (CAS No. 1249171-91-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazothiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The imidazo[2,1-b][1,3]thiazole core structure is a heterocyclic aromatic system that plays a pivotal role in determining the compound's reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and sulfonamide formation. The methanesulfonamide group attached to the imidazothiazole ring enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Researchers have reported that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of structural characterization, {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its three-dimensional conformation and intermolecular interactions. The dimethyl substituents on the imidazothiazole ring contribute to the molecule's stability and hydrophobicity, which are critical factors in drug design.

Recent studies have also explored the photophysical properties of this compound under UV irradiation. The presence of the sulfonamide group significantly influences its fluorescence quantum yield and emission wavelength. These findings have opened new avenues for its application in fluorescent sensing and imaging technologies.

Furthermore, computational chemistry methods such as density functional theory (DFT) have been employed to investigate the electronic structure and reactivity of {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide. These calculations have revealed that the compound's electrophilic nature is primarily localized on the sulfur atom of the thiazole ring. This property makes it a promising candidate for use in catalytic processes and organic synthesis.

In conclusion, {3,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide (CAS No. 1249171-91-2) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing research continues to uncover new properties and potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.